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Compound of Interest

Compound Name: Pik-75

Cat. No.: B1354059 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for Pik-
75, a potent and selective inhibitor of the p110α isoform of phosphoinositide 3-kinase (PI3K).

The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory operations.

Compound Identification and Properties
Property Value Source

IUPAC Name

2-Methyl-5-

nitrobenzenesulfonic acid 2-

[(6-bromoimidazo[1,2-

a]pyridin-3-yl)methylene]-1-

methylhydrazide

[1]

Synonym PIK-75 [2]

CAS Number 372196-67-3 [2][3]

Molecular Formula C₁₆H₁₄BrN₅O₄S [2]

Molecular Weight 452.3 g/mol [2]

Solubility Soluble in DMSO to 5 mM

Biological Activity and Potency
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Pik-75 is a high-potency compound requiring careful handling. It selectively inhibits the p110α

PI3K isoform and also demonstrates potent inhibition of DNA-PK.[4][5] Its primary mechanism

of action involves blocking the PI3K/Akt/mTOR signaling pathway.[2]

Target IC₅₀ Value Source

p110α 5.8 nM [2][4]

DNA-PK 2 nM [4][5]

p110γ 76 nM [2][5]

p110δ 510 nM [5]

p110β 1.3 µM [2][5]

Personal Protective Equipment (PPE) and Handling
Protocol
While the Safety Data Sheet (SDS) for Pik-75 (hydrochloride) states it is harmful if swallowed

and provides basic precautions, its high potency necessitates more stringent handling

procedures similar to those for other hazardous drugs (HDs) or antineoplastic agents.[1][6][7]

Engineering Controls
Primary Control: All handling of Pik-75 powder, including weighing and initial solubilization,

must be performed in a certified chemical fume hood or a Class II biological safety cabinet to

prevent inhalation of aerosolized particles.

Secondary Control: Work should be conducted on a disposable, absorbent bench liner to

contain any potential spills.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pik-75 in solid or liquid form.[7][8][9]
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PPE Type Specification Rationale

Gloves

Double-gloving with

chemotherapy-tested nitrile

gloves.

Prevents skin contact. Double-

gloving provides an extra layer

of protection against potential

contamination.

Lab Coat/Gown

Disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

Protects skin and personal

clothing from contamination.

Gowns should be shown to

resist permeability by

hazardous drugs.[7]

Eye Protection
Chemical splash goggles and

a face shield.

Protects eyes and face from

splashes of liquid solutions or

contact with airborne powder.

[10]

Respiratory

An N95 respirator should be

worn when handling the

powder outside of a certified

containment device.

Minimizes the risk of inhaling

fine particles.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

designated work area in the fume hood by laying down a disposable bench liner.

Weighing: Weigh the solid Pik-75 powder within the fume hood. Use dedicated spatulas and

weigh boats.

Solubilization: The compound is typically dissolved in dimethyl sulfoxide (DMSO).[4] Add the

solvent slowly to the powder to avoid splashing. Ensure the container is tightly capped

before vortexing or mixing.

Aliquoting and Storage: Prepare aliquots in clearly labeled, sealed vials. Pik-75 solutions in

DMSO should be stored at -20°C.[4]
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Post-Handling: After use, wipe down all surfaces in the fume hood with an appropriate

cleaning agent.

Doffing PPE: Remove PPE in the correct order (gloves first, then gown, then face

shield/goggles) to prevent cross-contamination. Wash hands thoroughly with soap and water

after removing all PPE.[1]

Disposal Plan
All materials contaminated with Pik-75 are considered hazardous chemical waste and must be

disposed of accordingly. Do not dispose of Pik-75 down the drain.[11]

Solid Waste: All disposable items that have come into contact with Pik-75 (e.g., gloves,

gowns, bench liners, pipette tips, vials) must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.[12][13]

Liquid Waste: Unused or waste solutions of Pik-75 must be collected in a sealed, leak-proof,

and properly labeled hazardous waste container.[13]

Waste Pickup: The sealed hazardous waste containers must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

management vendor for incineration.[14][15]

Mandatory Visualizations
The following diagrams illustrate the key procedural and biological information relevant to Pik-
75.
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Caption: Workflow for the safe handling and disposal of Pik-75.
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Caption: Pik-75 inhibits the PI3K/Akt/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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